Cas no 2187431-30-5 (2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester)

• Product Name: 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester
• CAS No: 2187431-30-5
• MF: C₁₁ H₁₁ Cl₃ N₂ O₄
• MW: 0
• CID: 4744288
• Update Time: 2025-07-19

2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester

Comprehensive Analysis of 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester (CAS No. 2187431-30-5)

In the realm of organic chemistry and pharmaceutical intermediates, 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester (CAS No. 2187431-30-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its trichloro-nitrobenzyl moiety and ethyl ester functional group, serves as a versatile building block in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in drug discovery, agrochemical development, and material science, aligning with the growing demand for high-performance intermediates.

The molecular structure of 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester features a nitro-substituted benzene ring coupled with an aminoacetic acid ethyl ester side chain. This configuration imparts both electrophilic and nucleophilic reactivity, making it a valuable candidate for cross-coupling reactions and peptide mimetics. Recent studies highlight its role in the synthesis of bioactive molecules, particularly in the context of targeted drug delivery systems and enzyme inhibition. Such applications resonate with current trends in precision medicine and green chemistry, where efficiency and sustainability are paramount.

From a synthetic perspective, the preparation of CAS No. 2187431-30-5 involves multi-step organic transformations, including nitration, chlorination, and esterification. Optimizing these processes to achieve high yields and purity is a focal point for manufacturers, especially given the rising interest in cost-effective scalable methods. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industry standards like ICH guidelines.

The compound’s stability under various conditions is another area of exploration. For instance, its behavior in aqueous solutions or under photolytic stress is relevant for formulating long shelf-life products. These investigations align with broader inquiries into chemical degradation pathways, a topic frequently searched by professionals in pharmaceutical storage and environmental science.

In the context of intellectual property, 2187431-30-5 has been referenced in patents related to heterocyclic compound synthesis and antimicrobial agents. This underscores its commercial viability and prompts discussions about patent expiration and generic alternatives—a hot topic in the pharmaceutical industry. Furthermore, its potential as a precursor for fluorescent probes has sparked interest in diagnostic imaging, a field experiencing rapid growth due to advancements in medical AI and biomarker detection.

Environmental and safety profiles of 2-((2,3,4-Trichloro-6-nitrobenzyl)amino)acetic Acid Ethyl Ester are also critical. While not classified as hazardous, its biodegradability and ecotoxicological impact are subjects of ongoing research, reflecting the global push toward sustainable chemical practices. Regulatory frameworks such as REACH and EPA guidelines often guide these evaluations, addressing public concerns about chemical safety and green alternatives.

In summary, CAS No. 2187431-30-5 exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug development to material engineering—cater to diverse industrial needs while aligning with contemporary themes like sustainability and technological integration. As research progresses, this compound is poised to remain a key player in the evolving landscape of specialty chemicals.